Cas no 1890-28-4 (1,4-Pentadien-3-one)

• Product Name: 1,4-Pentadien-3-one
• CAS No: 1890-28-4
• MF: C₅H₆O
• MW: 82.1005415916443
• CID: 1015823
• PubChem ID: 543199
• Update Time: 2025-04-20

1,4-Pentadien-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one
• penta-1,4-dien-3-one
• 3-Pentadienone
• AC1LBVS4
• AG-E-37892
• CTK0H5981
• Divinyl ketone
• ethylenecarbonylethylene
• Pent-1,4-diene-3-one
• Penta-1,4-dien-3-on
• vinyl ketone
• divinylketone 3-pentadienone
• Q27277680
• J150.179H
• AKOS017342870
• vinylallenol
• 1890-28-4
• DTXSID60337521
• F5WPQ70H2L
• MFCD09754433
• UNII-F5WPQ70H2L

• Inchi： 1S/C5H6O/c1-3-5(6)4-2/h3-4H,1-2H2
• InChI Key： UCUUFSAXZMGPGH-UHFFFAOYSA-N
• SMILES： O=C(C=C)C=C

Computed Properties

• Exact Mass: 82.04188
• Monoisotopic Mass: 82.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 71.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.834
• Boiling Point: 98.7°C at 760 mmHg
• Flash Point: 9.8°C
• Refractive Index: 1.416
• PSA: 17.07
• LogP: 0.92750